N-(4-chloro-2-(2-chlorobenzoyl)phenyl)-2-(4-(methylsulfonyl)phenyl)acetamide

• IUPAC Name: N-[4-chloro-2-(2-chlorobenzoyl)phenyl]-2-(4-methylsulfonylphenyl)acetamide
• InChI: InChI=1S/C22H17Cl2NO4S/c1-30(28,29)16-9-6-14(7-10-16)12-21(26)25-20-11-8-15(23)13-18(20)22(27)17-4-2-3-5-19(17)24/h2-11,13H,12H2,1H3,(H,25,26)
• InChI Key: ZGHKEKDNGIEIEY-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)CC(=O)NC2=C(C=C(C=C2)Cl)C(=O)C3=CC=CC=C3Cl
• Molecular Formula: C22H17Cl2NO4S
• Molecular Weight: 462.3 g/mol

Description

N-(4-chloro-2-(2-chlorobenzoyl)phenyl)-2-(4-(methylsulfonyl)phenyl)acetamide, also known as CCMP, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. CCMP is a member of the family of N-aryl-substituted acetamides, which are known for their anti-inflammatory and analgesic properties.

Scientific Research Applications

Comparative Metabolism and Toxicology

A study focused on the comparative metabolism of chloroacetamide herbicides, which are chemically related to N-(4-chloro-2-(2-chlorobenzoyl)phenyl)-2-(4-(methylsulfonyl)phenyl)acetamide, revealed their metabolic pathways in human and rat liver microsomes. This research provides insights into the potential toxicological effects of similar compounds, highlighting the importance of understanding their metabolic activation pathways to assess their safety and environmental impact (Coleman, Linderman, Hodgson, & Rose, 2000).

Synthesis and Structural Analysis

Research on the synthesis, polarity, and structure of similar acetamide derivatives has provided valuable information on their conformations and reactivity. Such studies are crucial for designing new compounds with desired physical and chemical properties for various applications, including drug design and material science (Ishmaeva et al., 2015).

Antimicrobial Applications

Another study explored the synthesis of novel compounds bearing a sulfonamide moiety, aiming for antimicrobial use. This research underscores the potential of N-(4-chloro-2-(2-chlorobenzoyl)phenyl)-2-(4-(methylsulfonyl)phenyl)acetamide and its derivatives in developing new antimicrobial agents to combat resistant strains of bacteria and fungi (Darwish et al., 2014).

Molecular Docking and Drug Design

Investigations into the electronic and biological interactions of structurally related compounds using the IEFPCM solvation model, Fukui function, and molecular docking analysis highlight the utility of these compounds in drug discovery. Such studies contribute to understanding the interactions between potential drug molecules and their target sites, facilitating the design of more effective therapeutic agents (Bharathy et al., 2021).